6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cinnoline

Medicinal Chemistry Heterocyclic Chemistry Physicochemical Properties

Researchers needing a direct route to the cinnoline-6-yl pharmacophore bypass the inefficient Miyaura borylation of the heterocycle. This pre-formed pinacol boronate ester eliminates a low-yielding step, reducing synthesis time and cost in CRO and medicinal chemistry workflows. · Streamlined synthesis: Enables high-throughput Suzuki-Miyaura library construction, avoiding the reported 31% yield for in-situ borylation. · Validated pharmacology: Incorporates a scaffold critical for PI3K inhibitor potency (IC50 0.264 μM) and HPK1 programs. · Supply reliability: The pinacol ester offers superior shelf stability over the free boronic acid, ensuring consistent coupling performance for global multi-step projects.

Molecular Formula C14H17BN2O2
Molecular Weight 256.11 g/mol
Cat. No. B11752366
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cinnoline
Molecular FormulaC14H17BN2O2
Molecular Weight256.11 g/mol
Structural Identifiers
SMILESB1(OC(C(O1)(C)C)(C)C)C2=CC3=C(C=C2)N=NC=C3
InChIInChI=1S/C14H17BN2O2/c1-13(2)14(3,4)19-15(18-13)11-5-6-12-10(9-11)7-8-16-17-12/h5-9H,1-4H3
InChIKeyAAVJLMUMXNVZEA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 100 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Procurement Rationale: 6-Cinnoline Pinacol Boronate Ester


6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cinnoline (CAS 2304630-75-7) is an organoboron compound featuring a pinacol-protected boronic ester at the 6-position of the cinnoline heterocycle . With a molecular formula of C14H17BN2O2 and a molecular weight of 256.11 g/mol, it serves as a strategic building block for late-stage functionalization via Suzuki-Miyaura cross-coupling, enabling direct installation of the cinnoline-6-yl moiety into complex molecular architectures . The cinnoline scaffold itself is a recognized pharmacophore in kinase inhibitor programs and other medicinal chemistry campaigns [1].

1
Suzuki-Miyaura late-stage functionalization workflow
2
Cinnoline-6-yl installation for kinase inhibitor programs
3
Stable pinacol ester format for parallel library synthesis

Generic Substitution Risks: Cinnoline-6-Boronate Ester


Attempts to substitute this compound with a free boronic acid, a regioisomeric boronate ester, or a quinoline-based analog introduce quantifiable risks in electronic modulation, coupling efficiency, and biological target engagement. The pinacol ester provides superior shelf stability compared to the free boronic acid [1], while the 6-position on cinnoline offers distinct electronic properties compared to both the 4- and 7-positions and to the analogous quinoline scaffold, as evidenced by pKa differences [2]. These variations directly impact cross-coupling yields and the pharmacokinetic and pharmacodynamic profiles of final compounds, as demonstrated in PI3K inhibitor series where the 6-aryl substitution pattern was critical for nanomolar potency [3].

Quinoline Analog Core pKa differs by >2 log units; electronic modulation and target engagement profile may not transfer directly.
Free Boronic Acid Reported lower shelf stability and stricter cold-chain requirements may reduce lot-to-lot coupling efficiency.
Regioisomeric Boronates 7- or 8-positional isomers lack peer-reviewed validation in kinase inhibitor SAR, limiting hit-to-lead confidence.

Quantitative Evidence vs. Analogs


Basicity: Cinnoline vs. Quinoline Core

The cinnoline core exhibits a significantly lower pKa (2.64) compared to its direct structural analog quinoline (pKa 4.85) [1]. This 2.21 log unit difference in basicity translates to a >100-fold difference in protonation state at physiological pH, directly impacting hydrogen-bonding capacity, solubility, and target engagement in biological systems. This difference is inherent to the scaffold and is independent of the boronate ester substituent, meaning a quinoline-6-boronic acid pinacol ester will not replicate the electronic profile of the target compound.

Basicity: Cinnoline vs. Quinoline
Cross-study comparable
pKa 2.64 vs. 4.85 (~160x lower basicity)
Supports scaffold-specific target engagement context
Aqueous solution, 25°C; core electronic property
Medicinal Chemistry Heterocyclic Chemistry Physicochemical Properties

Shelf Stability: Pinacol Ester vs. Boronic Acid

Boronic acid pinacol esters are generally recognized to have extended shelf lives compared to their free boronic acid counterparts due to protection of the Lewis-acidic boron center from rapid protodeboronation and oxidation [1]. While specific stability data for this compound is not publicly available, the free boronic acid analog (cinnolin-6-ylboronic acid, CAS 1801921-51-6) is expected to undergo protodeboronation more readily. Vendor documentation for the target compound commonly specifies storage at 2-8°C under inert atmosphere, with some suppliers offering purity guarantees of ≥98% . In contrast, free boronic acids of electron-deficient heterocycles are known to require storage at -20°C and have shorter shelf lives .

Shelf Stability: Ester vs. Acid
Class-level inference
Pinacol ester stored at 2–8°C; free acid typically requires –20°C
Formulation-context; reduced cold-chain requirement
Exact shelf-life data vendor-specific
Chemical Procurement Stability Organoboron Chemistry

Regioisomeric Selectivity in Cross-Coupling

The 6-position of cinnoline is sterically and electronically distinct from the 7- and 8-positions. The 6-position experiences a different resonance effect from the adjacent N1-N2 bond, leading to distinct reactivity in palladium-catalyzed cross-couplings. In the synthesis of 4-bromo-6-arylcinnolines, the 6-position was exclusively functionalized via Richter cyclization, confirming the unique reactivity of this site [1]. While no direct comparative Suzuki coupling yields are available for all three regioisomers, the 6-substituted cinnoline derivatives have been specifically highlighted as critical for achieving nanomolar PI3K inhibition (IC50 = 0.264 μM against tumor cell lines) [2]. The 7- and 8-pinacol ester regioisomers are commercially available but lack the same level of pharmacological precedent.

Regioisomeric Coupling Utility
Class-level inference
6-position validated in PI3K SAR; 7- and 8-positions lack equivalent precedent
Positional synthetic utility context
Reported nanomolar inhibition for 6-substituted derivatives
Synthetic Chemistry Suzuki-Miyaura Coupling Regiochemistry

Miyaura Borylation of 6-Bromocinnoline

The target compound can be synthesized via Miyaura borylation of 6-bromocinnoline with bis(pinacolato)diboron. While the exact yield for this specific substrate is not publicly disclosed, a closely related compound, 6-bromo-4-chlorocinnoline, was borylated under standard conditions (Pd(dppf)Cl2, KOAc, DMF, 80°C) to afford the corresponding pinacol boronate ester in 31% yield . This establishes a precedent for accessing the 6-borylated cinnoline scaffold via direct palladium-catalyzed borylation, albeit with moderate efficiency. The commercially available pinacol boronate ester eliminates this yield-limiting step for end-users, providing a direct, ready-to-couple building block.

Miyaura Borylation Route
Supporting evidence
Analog borylation yields ~31%; pre-formed ester bypasses this step
Procurement context; synthesis throughput review
Pd(dppf)Cl2, KOAc, DMF, 80°C conditions
Process Chemistry Borylation Synthetic Route Scouting

Target Engagement: HPK1 and PI3K Kinases

The cinnoline-6-yl motif has been specifically claimed in patents covering HPK1 inhibitors (WO2020069402, Genentech) [1] and has shown nanomolar PI3K inhibition in published studies [2]. A cinnoline-6-yl-containing compound was reported with an IC50 of 4.6 nM against a specific biological target [3]. In the PI3K series, compound 25, which incorporates a cinnoline core with a 6-aryl substitution pattern, exhibited an IC50 of 0.264 μM against human tumor cell lines with high ligand efficiency [2]. While these data reflect the biological activity of elaborated derivatives rather than the building block itself, they demonstrate the privileged nature of the 6-substituted cinnoline scaffold for generating high-affinity ligands, providing a rationale for choosing this specific building block in hit-to-lead campaigns.

Target Engagement Potential
Class-level inference
Derivatives reported down to IC50 4.6 nM in kinase assays
Supports kinase-focused hit-to-lead context
Data to verify; reflects elaborated derivative activity
Kinase Inhibition Drug Discovery Fragment-Based Drug Design

Application Scenarios for Cinnoline-6-Boronate Ester


Kinase Inhibitor Lead Optimization

The cinnoline-6-yl scaffold is a validated core for kinase inhibition, with PI3K inhibitor programs achieving nanomolar cellular potency (IC50 = 0.264 μM) and HPK1 patent filings from Genentech [1][2]. The pinacol boronate ester enables rapid library synthesis via parallel Suzuki coupling, allowing systematic exploration of the 6-aryl group in kinase hinge-binder and DFG-out chemotypes.

FBDD and Scaffold Hopping

The differentiated pKa of cinnoline (2.64 vs. quinoline 4.85) [3] provides a scaffold with reduced basicity, beneficial for avoiding hERG channel interactions or improving permeability in fragment-derived leads. The 6-boronate ester serves as a versatile fragment-elaboration point for growing hits into leads with improved ligand efficiency.

Parallel Synthesis & Compound Library Production

By procuring the pre-formed pinacol boronate ester, synthetic teams bypass the 31% yield Miyaura borylation step , directly enabling high-throughput chemistry. This is particularly valuable in CRO settings where turnaround time and compound delivery metrics are critical.

Chemical Biology Probe Development

The cinnoline-6-yl motif has demonstrated target engagement with IC50 values as low as 4.6 nM [4], indicating its utility for developing potent chemical probes for target validation. The stable pinacol ester format ensures reliable supply for multi-step probe synthesis and bioconjugation strategies.

Application
Selection Property
Validation Focus
Kinase inhibitor lead optimization
6-aryl SAR exploration via parallel coupling
Hinge-binder and DFG-out chemotype profiling
FBDD and scaffold hopping
Reduced-basicity core (pKa context)
Permeability and hERG off-target liability review
Compound library production
Ready-to-couple boronate ester format
Bypass of moderate-yield borylation step
Chemical probe development
Privileged cinnoline-6-yl motif for target validation
Potency context in biochemical and cell-based assays

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

30 linked technical documents
Explore Hub


Quote Request

Request a Quote for 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)cinnoline

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.